Cas no 2172067-44-4 (1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172067-44-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6241362
• PubChem ID: 165835915
• Update Time: 2025-10-29

1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
• EN300-1616891
• 2172067-44-4

• Inchi： 1S/C12H18N2O2/c1-12(2,3)14-10(11(15)16)7-9(13-14)8-5-4-6-8/h7-8H,4-6H2,1-3H3,(H,15,16)
• InChI Key： SHKBRBWQCSVRRS-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2CCC2)=NN1C(C)(C)C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid

Introduction to 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172067-44-4)

1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172067-44-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The molecular structure of 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with a tert-butyl group at the 1-position and a cyclobutyl group at the 3-position. The carboxylic acid functional group at the 5-position imparts additional reactivity and functional versatility to the molecule. The tert-butyl and cyclobutyl substituents contribute to the compound's overall stability and solubility, making it an attractive candidate for further pharmaceutical development.

Recent studies have highlighted the potential of 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid has shown promise in cancer research. A preclinical study conducted by a team of researchers at a leading pharmaceutical institute found that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as its inhibitory effects on angiogenesis.

The pharmacokinetic profile of 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid has also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic settings. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile for clinical development.

To further explore the therapeutic potential of 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of this compound in patients with inflammatory diseases and cancer. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-tert-butyl-3-cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172067-44-4) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and drug discovery.